Cas no 369-41-5 (2-fluoro-1-(4-fluorophenyl)ethan-1-one)

2-Fluoro-1-(4-fluorophenyl)ethan-1-one is a fluorinated aromatic ketone with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a fluorine-substituted phenyl ring and a fluoroacetyl group, which enhance its reactivity and stability in selective organic transformations. This compound serves as a versatile intermediate in the preparation of bioactive molecules, particularly in the development of fluorinated analogs with improved metabolic stability and binding affinity. The presence of fluorine atoms at both the phenyl and acetyl positions contributes to its electron-withdrawing properties, facilitating nucleophilic substitution and other key reactions. It is commonly utilized in research settings for the synthesis of fluorinated heterocycles and specialty chemicals.

2-fluoro-1-(4-fluorophenyl)ethan-1-one structure

369-41-5 structure

Product Name:2-fluoro-1-(4-fluorophenyl)ethan-1-one

CAS No:369-41-5

MF:C₈H₆F₂O

MW:156.129449367523

MDL:MFCD21604232

CID:294169

PubChem ID:12602095

Update Time:2025-10-18

2-fluoro-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-1-(4-fluorophenyl)ethanone
- Ethanone,2-fluoro-1-(4-fluorophenyl)-
- a,4-Difluoroacetophenone
- Acetophenone,2,4'-difluoro- (6CI,8CI)
- 2-fluoro-1-(4-fluorophenyl)ethan-1-one
- ETHANONE, 2-FLUORO-1-(4-FLUOROPHENYL)- (9CI)
- 2,4'-Difluoroacetophenone
- 369-41-5
- SCHEMBL11571
- MFCD21604232
- 2-Fluoro-1-(4-fluoro-phenyl)-ethanone
- EN300-1709056
- MDL： MFCD21604232
- Inchi： 1S/C8H6F2O/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2
- InChI Key： MAKISHZRDILIKX-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(CF)=O)=CC=1

Computed Properties

Exact Mass: 156.03868
Monoisotopic Mass: 156.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-fluoro-1-(4-fluorophenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB280174-1 g	2,4'-Difluoroacetophenone; .	369-41-5		1 g	€690.00	2023-07-20
eNovation Chemicals LLC	D574149-25g	2,2-Difluoroacetophenone	369-41-5	97%	25g	$1000	2023-09-03
eNovation Chemicals LLC	D574149-100g	2,2-Difluoroacetophenone	369-41-5	97%	100g	$2000	2023-09-03
Enamine	EN300-1709056-0.05g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	0.05g	$174.0	2023-09-20
Enamine	EN300-1709056-0.1g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	0.1g	$257.0	2023-09-20
Enamine	EN300-1709056-0.25g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	0.25g	$367.0	2023-09-20
Enamine	EN300-1709056-0.5g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	0.5g	$579.0	2023-09-20
Enamine	EN300-1709056-1.0g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	1g	$743.0	2023-06-04
Enamine	EN300-1709056-2.5g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	2.5g	$1454.0	2023-09-20
Enamine	EN300-1709056-5.0g	2-fluoro-1-(4-fluorophenyl)ethan-1-one	369-41-5	95%	5g	$2152.0	2023-06-04